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Compound of Interest

Pyridine, 2-methoxy-5-
Compound Name:

(methoxymethyl)-
CAS No.: 133735-66-7
Cat. No.: B12094121

Get Quote

Executive Summary

2-methoxy-5-(methoxymethyl)pyridine (CAS: 133735-66-7) is a bifunctional pyridine derivative
characterized by an electron-donating methoxy group at the C2 position and a methoxymethyl
side chain at the C5 position. It serves as a high-value intermediate in the synthesis of
chloronicotinyl insecticides (e.g., precursors to acetamiprid/imidacloprid analogs) and
pharmaceutical active ingredients.

This guide synthesizes experimental data with structural activity relationships (SAR) to define
its handling parameters. The compound exhibits high stability in basic media but demonstrates
controlled lability in acidic environments, a property often exploited in downstream
functionalization (e.g., conversion to 2-chloro-5-chloromethylpyridine).

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
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Property Data / Estimate Technical Note

CAS Number 133735-66-7 Verified Registry Number

Molecular Formula

Molecular Weight 153.18 g/mol

Colorless to pale yellow oil at

Physical State Liquid
y g RT.

Extrapolated from 2-
Boiling Point ~220-230 °C (Est.) methoxypyridine (bp 142°C)
and MW contribution.[1]

Typical for methoxylated

Density 1.05-1.08 g/mL o
pyridines.
) Moderate lipophilicity; readily
LogP (Octanol/Water) 1.3 — 1.6 (Predicted) ) )
crosses biological membranes.
Reduced basicity vs. pyridine
pKa (Conj. Acid) ~3.0-35 due to inductive effect of

oxygen substituents.

Solubility Profile
Aqueous Solubility

The compound exhibits amphiphilic behavior. While the pyridine nitrogen and two ether
oxygens act as hydrogen bond acceptors, the aromatic ring and methyl groups provide
lipophilicity.

e Neutral pH (pH 7): Moderate solubility (~10-50 mg/mL estimated). It is not fully miscible with
water but will partition into the aqueous phase during extractions if not salted out.

» Acidic pH (pH < 3): Solubility increases significantly due to protonation of the pyridine
nitrogen (

). Note: Prolonged exposure to low pH triggers degradation (see Stability).
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e Basic pH (pH > 10): Low aqueous solubility; exists strictly as the free base.

Organic Solvent Compatibility

The compound is highly soluble (>100 mg/mL) in standard process solvents, facilitating its use
in homogeneous organic synthesis.

e Protophilic Solvents: Methanol, Ethanol (Excellent).
e Aprotic Polar Solvents: DMSO, DMF, Acetonitrile (Excellent).
o Extraction Solvents: Ethyl Acetate, Dichloromethane (DCM), Toluene (Excellent).

o Process Tip: For extraction from aqueous reaction mixtures, Ethyl Acetate is preferred
over DCM to avoid potential reaction with trace HCI in recycled halogenated solvents.

Stability Assessment
Chemical Stability & Reactivity

The stability of 2-methoxy-5-(methoxymethyl)pyridine is dictated by the electronic push-pull of
the 2-methoxy group and the benzylic-like nature of the 5-position.

A. Acidic Sensitivity (Critical Control Point)

The 2-methoxy group is susceptible to acid-catalyzed hydrolysis, converting the pyridine to a 2-
pyridone. Furthermore, the methoxymethyl ether can be cleaved or substituted under harsh
acidic conditions (e.g., with HCI or

)

e Mechanism: Protonation of the ring nitrogen activates the C2 position for nucleophilic attack
by water (hydrolysis) or halides (substitution).

 Implication: Avoid prolonged storage in acidic buffers. Use immediate neutralization during

workup.

B. Oxidative Stability

The methylene group at C5 (benzylic position) is sensitive to strong oxidants (
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, Chromic acid), potentially oxidizing to the carboxylic acid (Nicotinic acid derivative) or
aldehyde.

o Storage: Store under inert atmosphere (Nitrogen/Argon) to prevent slow auto-oxidation over
months.

C. Thermal Stability

Stable up to ~100°C in neutral/basic environments. Decomposition may occur above 150°C or
during distillation without vacuum.

Degradation Pathway Visualization

The following diagram illustrates the primary stress-induced degradation pathways.

Degradant A:
Acid Hydrolysis (HCI/H20) 5-(methoxymethyl)pyridin-2(1H)-one
---------------------------- Reflux (Hydrolysis Product)
Environmental Stressors

Chlorination (PCI5/POCI3)

2-Methoxy-5-(methoxymethyl)pyridine Process Route
(Liquid, Stable Base) Strong Oxidants

(O2/Peroxides)

Derivative B:

. 2-Chloro-5-(chloromethyl)pyridine
(Synthetic Intermediate)

Degradant C:
N-Oxide or Carbonyl
(Oxidative Stress)

Click to download full resolution via product page

Caption: Primary chemical transformation pathways. Red path indicates hydrolytic degradation;
Green path represents controlled synthetic conversion.

Experimental Protocols
Solubility Determination Workflow (Self-Validating)

Do not rely on literature values for critical formulation. Use this kinetic saturation method.
e Preparation: Aliquot 100 mg of compound into a 4 mL HPLC vial.

» Solvent Addition: Add 1.0 mL of buffer (pH 2.0, 7.4, or 10.0) or solvent.[2][1]
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e Equilibration: Vortex for 1 hour at 25°C. Allow to stand for 24 hours.

« Filtration: Filter supernatant through a 0.22 um PVDF filter (low binding).

e Quantification: Analyze via HPLC-UV (254 nm).

o Validation Check: If pH 2.0 sample shows new peaks, degradation has occurred. Exclude

from solubility data and flag as "unstable."

HPLC Stability Indicating Method

Use this method to detect impurities or degradation products.

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).

e Mobile Phase A: 0.1% Phosphoric Acid in Water.

¢ Mobile Phase B: Acetonitrile.

e Gradient: 5% B to 95% B over 10 minutes.

e Flow Rate: 1.0 mL/min.

e Detection: UV at 254 nm (aromatic ring) and 220 nm (amide/pyridone detection).

Handling & Storage Recommendations

Parameter Recommendation Rationale
] Minimizes thermal degradation
Storage Temp 2-8 °C (Refrigerated) )
and volatile loss.
) Prevents benzylic oxidation at
Atmosphere Inert Gas (Argon/Nitrogen) N
the C5 position.
_ Protects against potential
Container Amber Glass

photodegradation.

Incompatibility

Strong Acids, Lewis Acids

Prevents ether cleavage and

ring hydrolysis.
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References

* Preparation of 2-chloro-5-chloromethylpyridine. United States Patent 5116993A.[3][4]
(Describes the use of 2-methoxy-5-(methoxymethyl)pyridine as a precursor and its reactivity
with PCI5).

» European Patent Office. Process for the preparation of 2-chloro-5-chloromethyl-pyridine.
EP0393453B1.[5] (Details the synthesis and stability conditions of the methoxy
intermediate).

¢ CompTox Chemicals Dashboard. 2-(methoxymethyl)pyridine Properties. (Source for analog
physicochemical data used for SAR estimation).

¢ ChemicalBook. Pyridine, 2-methoxy-5-(methoxymethyl)- Product Description. (General
registry and CAS information).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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